![molecular formula C14H15N3O2 B4461016 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide](/img/structure/B4461016.png)
2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide
Overview
Description
2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide, also known as MPP, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. The synthesis method of MPP is complex and requires expertise in organic chemistry. The purpose of
Mechanism of Action
The mechanism of action of 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide is not well understood, but it is believed to involve the modulation of various signaling pathways in the body. 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been shown to interact with the cannabinoid receptor CB1, which is involved in the regulation of pain, appetite, and mood. 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This may contribute to its potential as a cognitive enhancer.
Biochemical and Physiological Effects:
2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been shown to have various biochemical and physiological effects in laboratory experiments. In vitro studies have demonstrated that 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide can reduce pain and anxiety in animal models. 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide in laboratory experiments is its potential as a multi-target drug candidate. 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been shown to interact with various proteins and enzymes, which may make it useful for the treatment of complex diseases that involve multiple signaling pathways. However, one limitation of using 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide in laboratory experiments is its complex synthesis method, which requires expertise in organic chemistry.
Future Directions
There are several future directions for the research of 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide. One potential direction is the development of more efficient synthesis methods that can produce 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide in larger quantities. Another direction is the investigation of 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide's potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Further studies are also needed to elucidate the mechanism of action of 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide and its interactions with various proteins and enzymes.
Scientific Research Applications
2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In pharmacology, 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been studied for its effects on the central nervous system, including its potential as a pain reliever and anxiolytic. In biochemistry, 2-(3-methyl-6-oxo-1(6H)-pyridazinyl)-N-phenylpropanamide has been investigated for its interactions with various proteins and enzymes, including the cannabinoid receptor CB1 and the enzyme acetylcholinesterase.
properties
IUPAC Name |
2-(3-methyl-6-oxopyridazin-1-yl)-N-phenylpropanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2/c1-10-8-9-13(18)17(16-10)11(2)14(19)15-12-6-4-3-5-7-12/h3-9,11H,1-2H3,(H,15,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZJDCMYDFOSPOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)C(C)C(=O)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.